Cytotoxicity Potency in AML: SKI-349 vs. SKI-178 in Drug-Sensitive and Multidrug-Resistant HL-60 Cells
In head-to-head MTT viability assays using the human AML cell line HL-60 and its vincristine-resistant variant HL-60/VCR (which overexpresses MDR1/P-glycoprotein), SKI-349 demonstrated markedly superior cytotoxic potency compared to its direct predecessor SKI-178 [1]. Both compounds retained activity against the multidrug-resistant line, indicating they are not substrates for drug efflux pumps [2].
| Evidence Dimension | Cell viability IC50 (MTT assay, 72 h) |
|---|---|
| Target Compound Data | SKI-349: 22±6 nM (HL-60); 23±2 nM (HL-60/VCR) |
| Comparator Or Baseline | SKI-178: 470±60 nM (HL-60); 1100±200 nM (HL-60/VCR) |
| Quantified Difference | 21-fold more potent in HL-60; 48-fold more potent in HL-60/VCR |
| Conditions | MTT assay; HL-60 (drug-sensitive) and HL-60/VCR (vincristine-resistant, MDR1-overexpressing) human AML cell lines |
Why This Matters
For procurement decisions in AML research, the 21–48-fold potency advantage over the structurally closest congener, combined with retained efficacy in MDR1-overexpressing cells, makes SKI-349 the clear choice when nanomolar potency and evasion of classical multidrug resistance are experimental requirements.
- [1] Hengst JA, Hegde S, Paulson RF, Yun JK. Bioorg Med Chem Lett. 2020;30(20):127453. Figure 1F: IC50 values for SKI-349 and SKI-178 in HL-60 and HL-60/VCR cells. View Source
- [2] Hengst JA et al. MDR1/MRP1 substrate assessment: HL-60/VCR sensitivity to both SKI-349 and SKI-178. PMC7541634, lines 159–161. View Source
